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Compound of Interest

Compound Name: Bromobenzyl cyanide

Cat. No.: B1328791 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Bromobenzyl cyanide, a lachrymatory agent that can cause

severe irritation and health effects. Adherence to these procedural steps will help mitigate risks

and ensure operational integrity.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Bromobenzyl cyanide, a comprehensive PPE strategy is non-negotiable. The

following equipment is essential to prevent exposure through inhalation, skin contact, eye

contact, or ingestion.[1][2][3][4][5]

Respiratory Protection:

A NIOSH (US) or EN 166 (EU) approved full-facepiece respirator with an ABEK-type filter

cartridge is recommended.[2] Respirators should only be used as a supplementary measure

to engineering controls.[1]

Eye and Face Protection:

For liquid Bromobenzyl cyanide, wear indirect-vent, impact, and splash-resistant goggles.

[1]
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When working with corrosive, highly irritating, or toxic substances, a face shield should be

worn in conjunction with goggles.[1]

For the solid form, impact-resistant eye protection with side shields or goggles is necessary.

[1]

Contact lenses should not be worn when handling this substance.[1]

Hand Protection:

Wear appropriate chemical-resistant gloves. Safety equipment suppliers can provide

recommendations on the most protective glove material for your specific operations.[1]

Body Protection:

Wear protective clothing to prevent skin contact.[2][4]

An emergency shower and eyewash fountain should be immediately accessible in the work

area.[1]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling Bromobenzyl cyanide is crucial for minimizing exposure

risk.

1. Engineering Controls:

Whenever possible, work with Bromobenzyl cyanide in an enclosed system.[1]

Use local exhaust ventilation at the point of chemical release to capture vapors and dust.[1]

All operations should be conducted within a certified chemical fume hood.[2]

2. Safe Handling Practices:

Avoid breathing mist, vapors, or dust.[2][3][4][5]
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Do not allow the substance to come into contact with eyes, skin, or clothing.[3][4]

Wash hands and face thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where Bromobenzyl cyanide is handled or stored.[1][2]

[4][5]

3. Storage:

Keep containers tightly closed in a cool, well-ventilated area.[2][3][4][5]

Store in a locked-up area accessible only to authorized personnel.[2][4][5]

Emergency and Disposal Protocols
Spill Response: In the event of a spill, immediate and decisive action is required to contain the

hazard and protect personnel.
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Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Area

Isolate Spill Area
(50m for liquids, 25m for solids)

Immediately

Ensure Adequate Ventilation

Remove Ignition Sources

Don Appropriate PPE

Cover Drains & Contain Spill

Absorb with Inert Material
(e.g., Chemizorb®, Activated Charcoal)

Collect in Sealed Containers

Decontaminate Spill Area

Dispose as Hazardous Waste

Report Incident

Click to download full resolution via product page

Workflow for managing a Bromobenzyl cyanide spill.
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Disposal Plan: Bromobenzyl cyanide and any contaminated materials must be treated as

hazardous waste.[1][6]

Do not mix with other waste.[2]

Leave chemicals in their original containers.[2]

Dispose of contents and containers at an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][4][5][6] Contact your state's Department of

Environmental Protection (DEP) or the regional office of the Environmental Protection

Agency (EPA) for specific guidance.[1]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety information for

Bromobenzyl cyanide.

Parameter Value Reference

Lethal Concentration 109 ppm in 5 hours (human) [7]

UN Number 1694 [1]

NAERG Code 159 [1]

NFPA Flammability 1 [1]

NFPA Health 3 [4]

NFPA Reactivity 0 [1]

Spill Isolation (Liquid)
At least 50 meters (150 feet) in

all directions
[8]

Spill Isolation (Solid)
At least 25 meters (75 feet) in

all directions
[8]

First Aid Procedures
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Immediate first aid is critical in the event of exposure.[1] A cyanide antidote kit should be readily

available, and personnel should be trained in its use and in CPR.[1]

Eye Contact:

Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[1]

Remove contact lenses if present and easy to do.[2][4][5]

Seek immediate medical attention.[1][4]

Skin Contact:

Quickly remove all contaminated clothing.[1][9]

Immediately wash the affected area with large amounts of soap and water.[1]

Seek immediate medical attention.[1]

Inhalation:

Remove the person from the exposure area to fresh air.[1][2][3][4][5]

If breathing has stopped, begin rescue breathing (using universal precautions, not mouth-to-

mouth) and CPR if there is no pulse.[1][9]

Administer high-flow oxygen as soon as possible.[9]

Transfer the individual to a medical facility promptly.[1]

Ingestion:

Do NOT induce vomiting.[3][4]

Rinse the mouth with water.[2][3][4][5]

Seek immediate medical attention.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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